Cas no 1353960-12-9 ([4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine)

• Product Name: [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine
• CAS No: 1353960-12-9
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 2160538
• Update Time: 2025-10-31

[4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine
• 4-(2-Aminoethoxy)-N-benzylcyclohexanamine
• AM92988
• [4-(2-Aminoethoxy)cyclohexyl]benzylamine

• Inchi： 1S/C15H24N2O/c16-10-11-18-15-8-6-14(7-9-15)17-12-13-4-2-1-3-5-13/h1-5,14-15,17H,6-12,16H2
• InChI Key： QIJBSNSSFNULOW-UHFFFAOYSA-N
• SMILES： O(CCN)C1CCC(CC1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 209
• Topological Polar Surface Area: 47.3

Additional information on [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine

Introduction to [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine (CAS No. 1353960-12-9)

[4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353960-12-9, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by a cyclohexyl ring substituted with an aminoethoxy group and connected to a benzylamine moiety, make it a versatile building block for designing novel therapeutic agents.

The< strong>[4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine molecule exhibits a high degree of flexibility due to the presence of the cyclohexyl group, which can adopt multiple conformations. This conformational diversity is advantageous in drug design, as it allows for optimal binding interactions with biological targets. The aminoethoxy and benzylamine functionalities provide additional sites for chemical modification, enabling the creation of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with complex biological pathways. [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine has emerged as a promising candidate in this context. Its structural motifs are reminiscent of known pharmacophores found in drugs that target neurological disorders, inflammation, and cancer. For instance, studies have demonstrated its potential in modulating neurotransmitter receptors, which could have implications for the treatment of conditions such as depression and anxiety.

One of the most intriguing aspects of [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine is its ability to serve as a precursor for more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives that exhibit enhanced binding affinity and selectivity. These derivatives are being tested in preclinical models to evaluate their efficacy against various diseases. The compound's versatility has also made it a valuable tool in computational chemistry studies, where molecular modeling techniques are used to predict its interactions with biological targets.

The synthesis of [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by advancing new synthetic protocols.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural and dynamic properties of [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine. NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating its molecular structure and conformational preferences. These studies have revealed that the compound exists in multiple tautomeric forms, which can influence its biological activity. Understanding these tautomeric equilibria is crucial for designing molecules with predictable pharmacological behavior.

The pharmacological potential of [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine has been further explored through cell-based assays and animal models. Initial studies suggest that it may exert inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its interaction with membrane-bound receptors has been investigated, revealing potential applications in cardiovascular disease management. These findings underscore the importance of [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine as a scaffold for developing novel therapeutics.

As the field of medicinal chemistry continues to evolve, [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine is poised to play an increasingly significant role in drug discovery efforts. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration. By integrating experimental data with computational modeling, researchers can accelerate the development of new derivatives with improved pharmacokinetic profiles and reduced side effects.

In conclusion, [4-(2-Amino-ethoxy)-cyclohexyl]-benzyl-amine (CAS No. 1353960-12-9) is a multifaceted compound with broad applications in pharmaceutical research. Its structural complexity and functional diversity offer opportunities for designing innovative therapeutic agents targeting various diseases. As our understanding of its biological interactions grows, so does its potential to contribute to advancements in medicine.